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Compound of Interest

Compound Name:
Cyclobutyl(phenyl)methanamine

hydrochloride

CAS No.: 58271-61-7

Cat. No.: B2998108

Get Quote

Core Identity & Physicochemical Profile[1][2][3]
Cyclobutyl(phenyl)methanamine hydrochloride is a specialized primary amine building

block used primarily in medicinal chemistry to introduce conformational constraint. The

cyclobutyl moiety offers a unique steric profile—larger than a cyclopropyl group but more rigid

than a cyclopentyl or acyclic alkyl chain—making it a valuable scaffold for optimizing

"puckering" angles in drug-receptor interactions.

Nomenclature & Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2998108#bc-rfq
https://www.benchchem.com/product/b2998108/docs?utm_src=pdf-body#technical-guide-cyclobutyl-phenyl-methanamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2998108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Detail

CAS Number (HCl Salt) 58271-61-7

CAS Number (Free Base) 5244-84-8

CAS Number (R-Isomer) 1956435-19-0

CAS Number (S-Isomer) 1202478-42-9

IUPAC Name
1-Cyclobutyl-1-phenylmethanamine

hydrochloride

Synonyms -Cyclobutylbenzylamine HCl;

Amino(cyclobutyl)phenylmethane HCl

SMILES NC(C1=CC=CC=C1)C1CCC1.Cl

Molecular Formula

Molecular Weight 197.71 g/mol

Structural Visualization
The molecule consists of a central methine carbon linking a phenyl ring, a cyclobutyl ring, and

a primary ammonium group (in the salt form).

[2]
Synthesis & Production Protocols
While direct commercial sourcing is possible, in-house synthesis is often required for isotopic

labeling or derivative generation. The most robust pathway involves the Reductive Amination of

Cyclobutyl Phenyl Ketone.

Reaction Logic
Precursor Selection: Cyclobutyl phenyl ketone (CAS 5407-98-7) is the starting material. It

provides the pre-formed carbon skeleton.

Nitrogen Insertion: Ammonium acetate (
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) serves as the ammonia source.

Reduction: Sodium cyanoborohydride (

) is preferred over

due to its selectivity for the imine intermediate at slightly acidic pH, preventing direct
reduction of the ketone to the alcohol.

Step-by-Step Protocol
Materials:

Cyclobutyl phenyl ketone (1.0 eq)

Ammonium acetate (10.0 eq)

Sodium cyanoborohydride (1.5 eq)

Methanol (dry)

HCl (in dioxane or ether) for salt formation

Workflow:

Imine Formation:

Dissolve Cyclobutyl phenyl ketone in dry Methanol (0.1 M concentration).

Add Ammonium acetate (excess) to drive the equilibrium toward the imine.

Critical Control Point: Add 3Å molecular sieves to absorb water and promote imine

formation. Stir at room temperature for 2 hours.

Reduction:

Cool the mixture to 0°C.

Slowly add
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portion-wise.

Allow to warm to room temperature and stir for 12–16 hours.

Monitoring: Check reaction progress via TLC (eluent: 5% MeOH in DCM) or LC-MS.

Workup:

Quench with 1N NaOH to pH > 10 (liberates the free amine).

Extract with Ethyl Acetate (

).

Wash combined organics with brine, dry over

, and concentrate in vacuo.

Salt Formation (Hydrochlorination):

Dissolve the crude oil (free base) in minimal diethyl ether.

Add 4N HCl in dioxane dropwise at 0°C.

A white precipitate (the target HCl salt) will form.

Filter, wash with cold ether, and dry under high vacuum.

Synthesis Pathway Diagram
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Figure 2: Reductive Amination Workflow
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Analytical Characterization
To validate the identity of the synthesized or purchased compound, the following spectral

signatures must be confirmed.
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Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

NMR (400 MHz):

8.60 (br s, 3H,

): Exchangeable with

.

7.30–7.45 (m, 5H,

): Phenyl ring protons.

4.15 (d, 1H,

): The benzylic proton.

2.80 (m, 1H, Cyclobutyl methine): The bridgehead carbon of the cyclobutyl ring.

1.70–2.10 (m, 6H, Cyclobutyl

): Multiplets corresponding to the ring puckering.

Mass Spectrometry (LC-MS)
Method: ESI (Positive Mode)

Expected Parent Ion (

):

(Free base mass + H).

Fragmentation: Loss of

(

) is common in high-energy collisions.

Stability & Handling
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Hygroscopicity: As a hydrochloride salt, the compound is moderately hygroscopic. Store in a

desiccator.

Storage: -20°C for long-term storage to prevent slow oxidation or discoloration.

Solubility:

Water: High (>50 mg/mL).

DMSO: High.

Dichloromethane: Low (Free base is soluble; HCl salt is not).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,1-Cyclobutanedimethanamine | C6H14N2 | CID 432836 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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To cite this document: BenchChem. [Technical Guide: Cyclobutyl(phenyl)methanamine
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2998108/docs#technical-guide-cyclobutyl-phenyl-
methanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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